![molecular formula C16H15ClN8O2 B2487450 4-chloro-1-ethyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-pyrazole-3-carboxamide CAS No. 2034456-91-0](/img/structure/B2487450.png)
4-chloro-1-ethyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several notable functional groups, including a pyrazole, an oxadiazole, and a triazolo-pyridine. These groups are often found in pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The compound’s structure features several nitrogen-containing rings, which are likely to contribute to its reactivity and potential biological activity. The presence of the chloro, ethyl, and methyl groups could also influence its physical and chemical properties .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by its nitrogen-containing rings. For example, the oxadiazole ring can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond .Scientific Research Applications
Antiviral Activity
The compound has been synthesized as a potential antiviral agent . Most of the tested compounds exhibited cytotoxicity at concentration 160 μg/ml and compound 8b showed promising antiviral activity .
Antimicrobial Activity
The compound exhibits antimicrobial activities . Compounds 4d, 6c, 7b, and 8a exhibit antibacterial and/or antifungal activities .
Antifungal Activity
The compound has been synthesized as a potential antifungal agent . The antifungal drugs that have triazole moiety, such as voriconazole and posaconazole, play the leading role in combating fungal infections .
Antibacterial Activity
The compound has been synthesized as a potential antibacterial agent . Quinoxalines show broad spectrum antibacterial activity .
Anticancer Activity
Quinoxaline derivatives have become a crucial component in drugs used to treat cancerous cells .
Treatment of AIDS
Quinoxaline derivatives have been used in the treatment of AIDS .
Treatment of Plant Viruses
Quinoxaline derivatives have been used in the treatment of plant viruses .
Treatment of Schizophrenia
Quinoxaline derivatives have been used in the treatment of schizophrenia .
Future Directions
properties
IUPAC Name |
4-chloro-1-ethyl-N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN8O2/c1-3-24-8-11(17)14(22-24)15(26)18-7-13-21-20-12-6-10(4-5-25(12)13)16-19-9(2)23-27-16/h4-6,8H,3,7H2,1-2H3,(H,18,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHNXZZRVHCWQCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C(=O)NCC2=NN=C3N2C=CC(=C3)C4=NC(=NO4)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN8O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-1-ethyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-pyrazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.